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FOR IMMEDIATE RELEASE

[City, State] – [Date] – 4-Pyrimidinecarboxylic acid has emerged as a critical and versatile

synthetic intermediate in the fields of medicinal chemistry and drug development. Its unique

chemical structure, featuring a pyrimidine ring functionalized with a carboxylic acid, provides a

valuable scaffold for the synthesis of a diverse array of biologically active molecules. This

intermediate is particularly significant in the development of novel anticancer and antiviral

agents, offering a robust starting point for the creation of targeted therapies.

Researchers and drug development professionals will find 4-pyrimidinecarboxylic acid to be

an invaluable tool in the synthesis of kinase inhibitors and other therapeutic agents. The

carboxylic acid moiety allows for straightforward chemical modifications, most notably through

amide bond formation, enabling the facile introduction of various functional groups to modulate

the pharmacological properties of the final compounds.

This document provides detailed application notes and experimental protocols for the use of 4-
pyrimidinecarboxylic acid as a synthetic intermediate, with a focus on its application in the

synthesis of kinase inhibitors targeting pathways implicated in cancer progression.
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A summary of the key physicochemical properties of 4-pyrimidinecarboxylic acid is

presented in the table below, providing essential data for its handling and use in synthesis.

Property Value Reference

CAS Number 31462-59-6 [1]

Molecular Formula C₅H₄N₂O₂ [1]

Molecular Weight 124.1 g/mol [1]

Melting Point 229.8-231.9 °C [1]

Boiling Point (Predicted) 318.7 ± 15.0 °C [1]

Density (Predicted) 1.403 ± 0.06 g/cm³ [1]

pKa (Predicted) 2.81 ± 0.10 [1]

Applications in Drug Synthesis
4-Pyrimidinecarboxylic acid is a key building block in the synthesis of various

pharmaceuticals, particularly in the development of antiviral and anticancer agents.[2] Its

derivatives have shown promise as inhibitors of key signaling proteins involved in cancer cell

proliferation and survival, such as Epidermal Growth Factor Receptor (EGFR) and Focal

Adhesion Kinase (FAK).

Anticancer Applications: Kinase Inhibitors
The pyrimidine core is a common feature in many kinase inhibitors. By modifying the 4-

carboxylic acid group, researchers can synthesize libraries of compounds to probe the binding

pockets of kinases like EGFR and FAK, which are often overexpressed or dysregulated in

various cancers.

The Epidermal Growth Factor Receptor (EGFR) signaling pathway plays a crucial role in

regulating cell growth, survival, and proliferation.[3][4] Dysregulation of this pathway is a key

factor in the development and progression of many cancers. The following diagram illustrates

the major components of the EGFR signaling cascade.
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Reaction Setup Reaction Workup and Purification

Start Combine 4-methylpyrimidine
and pyridine Add Selenium Dioxide Stir at 55-60 °C for 2h Stir at 85-90 °C for 3h Cool to room temperature Filter the mixture Wash residue with pyridine Evaporate solvent Wash solid with water and diethyl ether Dry in vacuum 4-Pyrimidinecarboxylic Acid

Reaction Setup Reaction Workup and Purification

Start Dissolve 4-pyrimidinecarboxylic acid,
amine, and DIPEA in DMF Cool to 0 °C Add HATU Warm to room temperature

and stir overnight Quench with water Extract with ethyl acetate Wash organic layer with
brine and dry

Concentrate under
reduced pressure

Purify by column
chromatography Pyrimidine-4-carboxamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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